Cas no 72229-17-5 (Oxirane, 2-methyl-3-[(phenylmethoxy)methyl]-, (2R,3S)-)

• Product Name: Oxirane, 2-methyl-3-[(phenylmethoxy)methyl]-, (2R,3S)-
• CAS No: 72229-17-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 544291
• PubChem ID: 12723144
• Update Time: 2025-04-19

Oxirane, 2-methyl-3-[(phenylmethoxy)methyl]-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-methyl-3-[(phenylmethoxy)methyl]-, (2R,3S)-
• (2R,3S)-2-methyl-3-(phenylmethoxymethyl)oxirane
• (2S,3R)-2-[(Benzyloxy)methyl]-3-methyloxirane
• DTXSID40508111
• 72229-17-5

• Inchi： 1S/C11H14O2/c1-9-11(13-9)8-12-7-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3/t9-,11+/m1/s1
• InChI Key： XXYWCMMODULAAA-KOLCDFICSA-N
• SMILES： O1[C@H](C)[C@@H]1COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76